Cas no 284680-72-4 (Isothiazole, 4-bromo-5-phenyl-)

• Product Name: Isothiazole, 4-bromo-5-phenyl-
• CAS No: 284680-72-4
• MF: C₉H₆BrNS
• MW: 240.119639873505
• CID: 1434930
• PubChem ID: 10800051
• Update Time: 2025-04-20

Isothiazole, 4-bromo-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 4-bromo-5-phenyl-
• 4-bromo-5-phenylisothiazole
• 284680-72-4
• DB-167460
• SCHEMBL23087491

• Inchi： 1S/C9H6BrNS/c10-8-6-11-12-9(8)7-4-2-1-3-5-7/h1-6H
• InChI Key： NEVAMZXLBJXXHB-UHFFFAOYSA-N
• SMILES： BrC1C=NSC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 238.94048
• Monoisotopic Mass: 238.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89